Cas no 1354706-50-5 (BZOYZSRSQFLQFS-UHFFFAOYSA-N)

• Product Name: BZOYZSRSQFLQFS-UHFFFAOYSA-N
• CAS No: 1354706-50-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 5198710
• Update Time: 2026-03-06

BZOYZSRSQFLQFS-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• BZOYZSRSQFLQFS-UHFFFAOYSA-N
• 3-(3-Cyclopropyl-1-methyl-1H-pyrazol-4-yl)propiolic acid
• 2-Propynoic acid, 3-(3-cyclopropyl-1-methyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C10H10N2O2/c1-12-6-8(4-5-9(13)14)10(11-12)7-2-3-7/h6-7H,2-3H2,1H3,(H,13,14)
• InChI Key： BZOYZSRSQFLQFS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1=CN(C)N=C1C1CC1

Additional information on BZOYZSRSQFLQFS-UHFFFAOYSA-N

Compound CAS No. 1354706-50-5: A Comprehensive Overview

The compound with CAS No. 1354706-50-5, commonly referred to as BZOYZSRSQFLQFS-UHFFFAOYSA-N, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is classified under the broader category of organometallic compounds, which are known for their exceptional catalytic properties and versatility in various industrial processes.

Recent studies have highlighted the electrocatalytic activity of BZOYZSRSQFLQFS-UHFFFAOYSA-N, making it a promising candidate for use in energy storage systems, particularly in the development of advanced lithium-ion batteries. Researchers have demonstrated that this compound can significantly enhance the efficiency and stability of battery electrodes, thereby extending the lifespan of energy storage devices.

In addition to its electrochemical applications, BZOYZSRSQFLQFS-UHFFFAOYSA-N has shown remarkable potential in the field of catalysis. Its ability to facilitate complex chemical transformations under mild conditions has made it a valuable tool in the synthesis of intricate organic molecules. This property is particularly advantageous in the pharmaceutical industry, where the production of bioactive compounds often requires precise control over reaction conditions.

The synthesis of BZOYZSRSQFS-UHFFFAOYSA-N involves a multi-step process that combines traditional organic chemistry techniques with modern computational methods. The development of efficient synthetic routes has been a focal point of recent research, driven by the need to scale up production for industrial applications while maintaining high purity levels.

From an environmental perspective, BZOYZSRSQFLQFS-UHFFFAOYSA-N exhibits low toxicity and biodegradability, making it a safer alternative to traditional chemical catalysts. This characteristic aligns with global efforts to promote sustainable chemistry practices and reduce environmental impact.

Looking ahead, the continued exploration of BZOYZSRSQFLQFS-UHFFFAOYSA-N's properties is expected to unlock new avenues for its application across diverse industries. As research progresses, this compound is poised to play a pivotal role in advancing technologies that address pressing challenges in energy, healthcare, and materials science.